Cas no 1806836-37-2 (3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806836-37-2
• MF: C₈H₆BrF₂N₃
• MW: 262.0541472435
• CID: 4851844
• Update Time: 2025-10-24

3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C8H6BrF2N3/c9-5-4(1-2-12)3-14-7(6(5)13)8(10)11/h3,8H,1,13H2
• InChI Key： GBIGHQPBJIOUPD-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=NC=C1CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-acetonitrile

Introduction to 3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806836-37-2)

3-Amino-4-bromo-2-(difluoromethyl)pyridine-5-acetonitrile, identified by the CAS number 1806836-37-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, including its amino, bromo, difluoromethyl, and acetonitrile substituents, make it a versatile intermediate for synthesizing various pharmacologically relevant derivatives.

The amino group at the 3-position and the bromo group at the 4-position provide reactive sites for further functionalization, enabling the construction of complex molecular architectures. The presence of a difluoromethyl group at the 2-position enhances the metabolic stability and lipophilicity of potential drug candidates, which are critical factors in drug design. Additionally, the acetonitrile moiety at the 5-position introduces polarity and solubility characteristics that can influence the compound's pharmacokinetic properties.

In recent years, there has been a growing interest in exploring novel pyridine derivatives as leads for therapeutic agents. The structural motif of 3-amino-4-bromo-2-(difluoromethyl)pyridine-5-acetonitrile has been leveraged in several research studies aimed at developing compounds with enhanced biological activity. For instance, modifications of this scaffold have been investigated for their potential in treating neurological disorders, infectious diseases, and cancer. The bromo substituent, in particular, has been utilized as a handle for palladium-catalyzed cross-coupling reactions, which are pivotal in constructing more elaborate structures.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases. By incorporating the 3-amino-4-bromo-2-(difluoromethyl)pyridine-5-acetonitrile core into kinase inhibitor molecules, researchers have been able to develop compounds with improved selectivity and potency. The difluoromethyl group, in particular, has been shown to enhance binding affinity by increasing lipophilicity and reducing metabolic liability.

Furthermore, the compound has found utility in agrochemical research. Pyridine derivatives are well-documented for their roles as intermediates in the synthesis of herbicides, fungicides, and insecticides. The unique combination of functional groups in 3-amino-4-bromo-2-(difluoromethyl)pyridine-5-acetonitrile makes it a valuable building block for designing novel agrochemicals with improved efficacy and environmental safety profiles.

The synthesis of 3-amino-4-bromo-2-(difluoromethyl)pyridine-5-acetonitrile typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps often include halogenation reactions to introduce the bromo substituent, nucleophilic substitution to install the amino group, and protection-deprotection strategies to handle the reactive nitrile functionality. Advanced synthetic techniques such as transition metal catalysis have also been employed to achieve high yields and selectivity in these transformations.

The pharmacological evaluation of derivatives derived from 3-amino-4-bromo-2-(difluoromethyl)pyridine-5-acetonitrile has revealed promising activities across multiple therapeutic areas. For example, studies have demonstrated its potential as an antiviral agent by targeting viral proteases or polymerases. Additionally, its derivatives have shown inhibitory effects on bacterial enzymes involved in metabolic pathways critical for bacterial survival.

In conclusion,3-amino-4-bromo-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806836-37-2) is a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an attractive scaffold for further derivatization to produce compounds with enhanced biological activity. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound is likely to remain a valuable tool in drug discovery efforts worldwide.